3-amino-7-methyl-1-thioxo-5,6,7,8-tetrahydro-1H-thiopyrano[3,4-c]pyridine-4-carbonitrile

• IUPAC Name: 3-amino-7-methyl-1-sulfanylidene-6,8-dihydro-5H-thiopyrano[3,4-c]pyridine-4-carbonitrile
• InChI: InChI=1S/C10H11N3S2/c1-13-3-2-6-7(4-11)9(12)15-10(14)8(6)5-13/h2-3,5,12H2,1H3
• InChI Key: TUVFPKLMFNWQFA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C(=S)SC(=C2C#N)N
• Molecular Formula: C10H11N3S2
• Molecular Weight: 237.3 g/mol

Description

3-amino-7-methyl-1-thioxo-5,6,7,8-tetrahydro-1H-thiopyrano[3,4-c]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C10H11N3S2 and its molecular weight is 237.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 237.03943971 g/mol and the complexity rating of the compound is 439. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Derivative Formation

• This compound has been utilized in the synthesis of various heterocyclic compounds, demonstrating its versatility in chemical reactions. For instance, Ahmed and Ameen (2010) described the synthesis of thiopyrano[4',3':4',5']pyrido[3',2':4,5]furo[3,2-d]pyrimidines, highlighting the compound's role in creating ortho-substituted intermediates and tetracyclic products through reactions with α-halo-carbonyl compounds (Ahmed & Ameen, 2010).
• Additionally, the compound has been used in the synthesis of various pyrido-thieno-triazine derivatives. Wagner et al. (1993) synthesized pyrido[3',2':4,5]thieno[3,2-d]1,2,3-triazine-4(3H)-ones from 2-thioxo-1,2-dihydro-3-carbonitriles, demonstrating the compound's utility in producing antianaphylactic substances (Wagner et al., 1993).

Utility in Heterocyclic Chemistry

• The compound has shown significant utility in the field of heterocyclic chemistry. Sauter, Froehlich, and Ahmed (1995) highlighted its use in the synthesis of dihydrothiopyrano[3,4-c]pyridines and their fusion products, showcasing its role in creating novel heterocyclic structures (Sauter, Froehlich, & Ahmed, 1995).

Formation of Complex Structures

• El-Dean, Radwan, and Zaki (2008) used the compound as a starting material to synthesize morphlinotetrahydrothieno[2,3-c]isoquinolines, further demonstrating its role in the formation of complex and diverse molecular structures (El-Dean, Radwan, & Zaki, 2008).

Application in Organic Synthesis

• Youssef (2009) described the use of the compound in reactions with benzylidenemalononitriles and acetylenic esters, emphasizing its significant role in organic synthesis and the creation of various pyrazolopyranopyrimidine derivatives (Youssef, 2009).

Synthesis of Carbonitrile Derivatives

• Kayukov et al. (2020) synthesized 1-alkoxy-4-amino-3,6-dioxo-1-phenyl-2,3,5,6-tetrahydro-1H-pyrrolo[3,4-c]pyridine-7-carbonitriles, further illustrating the compound's role in producing a variety of carbonitrile derivatives (Kayukov et al., 2020).

Corrosion Inhibition Studies

• Dandia, Gupta, Singh, and Quraishi (2013) investigated the use of pyrazolopyridine derivatives, synthesized using the compound , as potential corrosion inhibitors for mild steel in acidic conditions (Dandia, Gupta, Singh, & Quraishi, 2013).